1-(2,6-difluorobenzyl)-4-(2-methoxyphenyl)piperazine

• IUPAC Name: 1-[(2,6-difluorophenyl)methyl]-4-(2-methoxyphenyl)piperazine
• InChI: InChI=1S/C18H20F2N2O/c1-23-18-8-3-2-7-17(18)22-11-9-21(10-12-22)13-14-15(19)5-4-6-16(14)20/h2-8H,9-13H2,1H3
• InChI Key: DCMBXQABEATGRC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)CC3=C(C=CC=C3F)F
• Molecular Formula: C18H20F2N2O
• Molecular Weight: 318.4 g/mol

Description

1-(2,6-difluorobenzyl)-4-(2-methoxyphenyl)piperazine, also known as DF-MP, is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in the field of scientific research due to its potential pharmacological properties.

Mechanism of Action

1-(2,6-difluorobenzyl)-4-(2-methoxyphenyl)piperazine acts as a partial agonist at the serotonin 5-HT1A receptor, which results in the modulation of the serotonergic system. It also acts as an antagonist at the dopamine D2 receptor, which leads to the modulation of the dopaminergic system. The combined effects of 1-(2,6-difluorobenzyl)-4-(2-methoxyphenyl)piperazine on these two neurotransmitter systems may contribute to its potential pharmacological properties.
Biochemical and Physiological Effects:
1-(2,6-difluorobenzyl)-4-(2-methoxyphenyl)piperazine has been shown to produce anxiolytic and antidepressant-like effects in animal models. It has also been reported to enhance cognitive function and memory consolidation. 1-(2,6-difluorobenzyl)-4-(2-methoxyphenyl)piperazine has been shown to increase the release of serotonin and dopamine in the prefrontal cortex, which may contribute to its pharmacological effects.

Advantages and Limitations for Lab Experiments

1-(2,6-difluorobenzyl)-4-(2-methoxyphenyl)piperazine has several advantages for lab experiments, including its high affinity and selectivity for the serotonin 5-HT1A receptor, which makes it a useful tool for studying the serotonergic system. It also has a well-defined mechanism of action, which makes it a useful tool for investigating the role of the dopaminergic system in various physiological and pathological conditions. However, 1-(2,6-difluorobenzyl)-4-(2-methoxyphenyl)piperazine has some limitations, including its potential toxicity and limited solubility in water, which may affect its pharmacokinetic properties.

Future Directions

1-(2,6-difluorobenzyl)-4-(2-methoxyphenyl)piperazine has several potential future directions for scientific research. It may be useful for investigating the role of the serotonergic and dopaminergic systems in various neuropsychiatric disorders, including depression, anxiety, and schizophrenia. 1-(2,6-difluorobenzyl)-4-(2-methoxyphenyl)piperazine may also have potential therapeutic applications in the treatment of these disorders. Further research is needed to determine the safety and efficacy of 1-(2,6-difluorobenzyl)-4-(2-methoxyphenyl)piperazine in humans and to investigate its potential pharmacological properties in more detail.
Conclusion:
In conclusion, 1-(2,6-difluorobenzyl)-4-(2-methoxyphenyl)piperazine is a chemical compound that has gained significant attention in the field of scientific research due to its potential pharmacological properties. It has been extensively studied for its use as an antidepressant, anxiolytic, and antipsychotic agent. 1-(2,6-difluorobenzyl)-4-(2-methoxyphenyl)piperazine acts as a partial agonist at the serotonin 5-HT1A receptor and as an antagonist at the dopamine D2 receptor. It has several advantages for lab experiments, including its high affinity and selectivity for the serotonin 5-HT1A receptor and its well-defined mechanism of action. 1-(2,6-difluorobenzyl)-4-(2-methoxyphenyl)piperazine has several potential future directions for scientific research, including its potential therapeutic applications in the treatment of neuropsychiatric disorders.

Synthesis Methods

The synthesis of 1-(2,6-difluorobenzyl)-4-(2-methoxyphenyl)piperazine involves the reaction of 2,6-difluorobenzyl chloride with 2-methoxyphenylpiperazine in the presence of a base such as potassium carbonate. The reaction takes place under reflux conditions in a suitable solvent such as dichloromethane. The resulting product is then purified by column chromatography to obtain pure 1-(2,6-difluorobenzyl)-4-(2-methoxyphenyl)piperazine.

Scientific Research Applications

1-(2,6-difluorobenzyl)-4-(2-methoxyphenyl)piperazine has been extensively studied for its potential pharmacological properties, including its use as an antidepressant, anxiolytic, and antipsychotic agent. It has been reported to exhibit high affinity and selectivity for the serotonin 5-HT1A receptor, which is implicated in the regulation of mood, anxiety, and stress responses. 1-(2,6-difluorobenzyl)-4-(2-methoxyphenyl)piperazine has also been shown to modulate the activity of the dopamine D2 receptor, which is involved in the regulation of reward and motivation.